HUMAN BETACELLULIN

• CAS No.: 163150-12-7
• Molecular Formula: C10H8FNO2

Description

Human betacellulin is a protein encoded by the BTC gene located on chromosome 4 at locus 4q13-q21 . It is a member of the epidermal growth factor family and functions as a ligand for the epidermal growth factor receptor . Initially identified as a mitogen, betacellulin plays a significant role in the growth and differentiation of various cell types, including pancreatic beta cells .

Preparation Methods

Synthetic Routes and Reaction Conditions: Betacellulin can be synthesized using recombinant DNA technology. The gene encoding betacellulin is inserted into a suitable expression vector, which is then introduced into host cells such as Escherichia coli or mammalian cells . The host cells are cultured under optimal conditions to express the betacellulin protein, which is subsequently purified using techniques such as affinity chromatography .

Industrial Production Methods: In industrial settings, large-scale production of betacellulin involves the use of bioreactors to culture the host cells expressing the protein . The cells are harvested, and the betacellulin is extracted and purified using a series of chromatographic steps to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions: Betacellulin primarily undergoes binding interactions with epidermal growth factor receptors (ErbBs), including ErbB-1, ErbB-2, ErbB-3, and ErbB-4 . These interactions lead to the activation of downstream signaling pathways that promote cell proliferation and differentiation .

Common Reagents and Conditions: The binding of betacellulin to its receptors typically occurs under physiological conditions, with optimal activity observed at neutral pH and body temperature . Specific inhibitors such as AG1478 and AG825 can block the activity of ErbB-1 and ErbB-2, respectively .

Major Products Formed: The primary outcome of betacellulin-receptor interactions is the activation of signaling pathways that lead to cellular responses such as DNA synthesis, cell cycle progression, and increased expression of insulin receptor substrate-2 .

Scientific Research Applications

Chemistry: In chemistry, betacellulin is used as a model protein to study protein-receptor interactions and the effects of growth factors on cellular processes .

Biology: Betacellulin plays a crucial role in the differentiation and proliferation of pancreatic beta cells, making it a valuable tool in diabetes research .

Medicine: Betacellulin has therapeutic potential in the treatment of diabetes by promoting the regeneration of beta cells . It is also being investigated for its role in wound healing and tissue repair .

Industry: In the biotechnology industry, betacellulin is used in the development of cell culture media and as a component in regenerative medicine products .

Mechanism of Action

Betacellulin exerts its effects by binding to epidermal growth factor receptors, leading to the activation of downstream signaling pathways such as the MAPK cascade and the PI3K/AKT pathway . These pathways promote cell proliferation, differentiation, and survival . Betacellulin also increases the expression of insulin receptor substrate-2, which is crucial for beta cell function .

Comparison with Similar Compounds

Similar Compounds:

• Epidermal growth factor (EGF)
• Transforming growth factor-alpha (TGF-α)
• Heparin-binding EGF-like growth factor (HB-EGF)

Uniqueness: While all these compounds are members of the epidermal growth factor family and share similar receptor-binding properties, betacellulin is unique in its potent mitogenic effects on pancreatic beta cells and its potential therapeutic applications in diabetes .

Biological Activity

Human betacellulin (BTC) is a member of the epidermal growth factor (EGF) family, recognized for its significant mitogenic properties and involvement in various biological processes. This article provides a comprehensive overview of the biological activity of this compound, including its structure, receptor interactions, effects on cellular proliferation, and implications in disease contexts.

Betacellulin is characterized by a six-cysteine consensus motif that forms three intramolecular disulfide bonds, essential for its biological function. It is proteolytically processed from a larger membrane-anchored precursor, allowing it to bind to and activate the ErbB receptor family, particularly ErbB-1 and ErbB-4, as well as various heterodimeric combinations of these receptors .

Table 1: Properties of this compound

Property	Description
Molecular Weight	Approximately 10.6 kDa
Amino Acid Sequence	Composed of 80 amino acids
Receptor Binding	Binds to ErbB-1, ErbB-2, ErbB-3, ErbB-4
Main Biological Activity	Mitogenic for various cell types

2.1 Cell Proliferation and Differentiation

This compound has been shown to promote the proliferation of pancreatic beta cells and induce the neogenesis of insulin-producing cells from pancreatic alpha cells. Studies indicate that BTC enhances the expression of key transcription factors involved in beta-cell differentiation, such as PDX-1 .

• Case Study : In a study involving streptozotocin-induced diabetic mice, administration of recombinant this compound resulted in increased insulin+ glucagon+ bihormonal cell populations and improved glucose tolerance .

2.2 Activation of Signaling Pathways

Betacellulin activates several intracellular signaling pathways that mediate its effects on cell migration and proliferation. Notably, it engages the MEK-ERK and PI3K-Akt pathways in ovarian cancer cells, leading to increased cell migration and down-regulation of E-cadherin through Slug-mediated mechanisms .

Table 2: Signaling Pathways Activated by Betacellulin

Pathway	Effect on Cells
MEK-ERK	Promotes cell migration
PI3K-Akt	Enhances survival and growth
E-cadherin	Down-regulated during BTC treatment

3.1 Diabetes Mellitus

Betacellulin's role in diabetes is particularly significant. It has been shown to ameliorate glucose intolerance in diabetic models by promoting beta-cell regeneration and enhancing insulin secretion under inflammatory conditions . Transplantation studies with BTC-transduced islets demonstrated prolonged normoglycemia and improved functional capacity compared to controls .

3.2 Diabetic Retinopathy

Excessive levels of betacellulin have been implicated in diabetic retinopathy, contributing to increased retinal vascular permeability. Studies revealed that soluble forms of BTC were elevated in the retinas of diabetic mice, suggesting a pathological role in diabetic macular edema .

4. Therapeutic Potential

The therapeutic applications of this compound are being explored across various domains:

• Type 1 Diabetes : Recombinant BTC has shown promise in enhancing islet survival and function post-transplantation.
• Ovarian Cancer : Targeting BTC signaling pathways may provide new avenues for inhibiting cancer cell migration and invasion.

5. Conclusion

This compound exhibits diverse biological activities primarily through its interaction with the EGF receptor family. Its role in promoting cell proliferation, differentiation, and potential implications in diseases such as diabetes and cancer underscores its significance as a therapeutic target. Ongoing research continues to elucidate its mechanisms and expand its applications in clinical settings.